Cas no 1232776-63-4 (methyl 2-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]acetate)

• Product Name: methyl 2-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]acetate
• CAS No: 1232776-63-4
• MF: C₁₁H₁₀N₂O₄
• MW: 234.208102703094
• CID: 5557954
• Update Time: 2025-10-29

methyl 2-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]acetate
• 1(6H)-Pyridazineacetic acid, 3-(2-furanyl)-6-oxo-, methyl ester

• Inchi： 1S/C11H10N2O4/c1-16-11(15)7-13-10(14)5-4-8(12-13)9-3-2-6-17-9/h2-6H,7H2,1H3
• InChI Key： OPCNHWUORBCSQF-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CO2)=NN(CC(OC)=O)C(=O)C=C1

Additional information on methyl 2-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]acetate

Methyl 2-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]acetate (CAS No. 1232776-63-4): A Comprehensive Overview

Methyl 2-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]acetate, identified by its CAS number 1232776-63-4, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound belongs to the pyridazine class, a heterocyclic structure known for its diverse biological activities and potential therapeutic applications. The presence of a furan moiety and an acetic acid ester group in its molecular framework enhances its pharmacological profile, making it a subject of extensive study in medicinal chemistry.

The molecular structure of Methyl 2-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]acetate consists of a pyridazine ring substituted with a furan group at the 3-position and an acetoxy group at the 1-position. This configuration imparts unique electronic and steric properties to the molecule, which are critical for its interaction with biological targets. The compound's solubility, stability, and metabolic pathways are also influenced by these structural features, making it an attractive candidate for further development.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential applications in drug discovery. Pyridazine derivatives have been extensively studied due to their ability to modulate various biological pathways. Methyl 2-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]acetate has been investigated for its potential role in inhibiting enzymes involved in inflammation and oxidative stress. These processes are implicated in numerous diseases, including neurodegenerative disorders and cardiovascular conditions.

Recent studies have highlighted the anti-inflammatory properties of Methyl 2-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]acetate. Researchers have demonstrated that this compound can suppress the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-beta (IL-beta). These findings suggest that the compound may have therapeutic potential in conditions characterized by chronic inflammation, such as rheumatoid arthritis and Crohn's disease.

The interaction between Methyl 2-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]acetate and biological targets has been further explored through computational modeling and experimental techniques. These studies have provided insights into the compound's binding affinity and mechanism of action. The presence of the furan moiety appears to play a crucial role in stabilizing the complex formed with biological targets, enhancing the compound's efficacy.

In addition to its anti-inflammatory properties, Methyl 2-[3-(furan-2-yl)-6-oxyo-dihydropyridazin--1 - yl]acetate has shown promise in preclinical studies as a potential antioxidant agent. Oxidative stress is a key factor in the pathogenesis of many diseases, including cancer and aging-related disorders. The compound's ability to scavenge reactive oxygen species (ROS) has been demonstrated in vitro, suggesting its potential as a therapeutic agent for mitigating oxidative damage.

The synthesis of Methyl 2-[3-(furan--2 - yl)] - 6 - oxo - 1 , 6 - dihydropyridazin - 1 - yl]acetate involves multi-step organic reactions that highlight the synthetic versatility of heterocyclic compounds. The introduction of the furan group at the 3-position of the pyridazine ring is achieved through nucleophilic substitution reactions, while the acetoxy group is introduced via esterification. These synthetic strategies provide valuable insights for the development of other pyridazine derivatives with tailored pharmacological properties.

The pharmacokinetic profile of Methyl 2-[3-(furan--2 - yl)] - 6 - oxo - 1 , 6 - dihydropyridazin - 1 - yl]acetate has been evaluated in animal models to assess its bioavailability and metabolic fate. Studies have shown that the compound exhibits moderate oral bioavailability and undergoes extensive metabolism in vivo. Understanding these pharmacokinetic parameters is crucial for optimizing drug delivery systems and improving therapeutic efficacy.

The future direction of research on Methyl 2-[3-(furan--2 - yl)] - 6 - oxo - dihydropyridazin -- yl]acetate includes further exploration of its mechanism of action and identification of new therapeutic applications. Additionally, efforts are underway to develop analogs with improved pharmacokinetic properties and reduced side effects. Collaborative efforts between academic researchers and pharmaceutical companies are essential for translating these findings into clinical applications.

In conclusion, Methyl 2-[3-(furan--2 -- yl)] acetate (CAS No. 1232776--63--4) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further development as an anti-inflammatory and antioxidant agent. Continued research efforts will be instrumental in unlocking its full therapeutic potential and improving human health.